Cas no 153505-37-4 (4-Bromo-5-fluorobenzene-1,2-diamine)

4-Bromo-5-fluorobenzene-1,2-diamine Properties

Names and Identifiers

• 4-Bromo-5-fluorobenzene-1,2-diamine
• 1,2-Benzenediamine, 4-bromo-5-fluoro-
• 4-BROMO-5-FLUORO-1,2-PHENYLENEDIAMINE
• 4-bromo-5-fluoro-benzene-1,2-diamine
• 4-bromo-5-fluoro-1,2-benzenediamine
• 4-bromo-5-fluoro-1,2-diaminobenzene
• PC9574
• 4-BROMO-5-FLUORO-1,2-PHENYLENEDIAMINE 98
• 4-Bromo-5-fluorophenylene-1,2-diamine, 1-Bromo-4,5-diamino-2-fluorobenzene
• 4-Bromo-5-fluorophenylene-1,2-diamine, 4-Bromo-1,2-diamino-5-fluorobenzene
• NDXWAQNAHFBGML-UHFFFAOYSA-N
• SBB093404
• 4-Bromo-5-fluoro-o-phenylenediamine
• 4-Bromo-1,2-diamino-5-fluorobenzene
• 4-bromo-5- fluorobenzene-l,2-diamine
• PS-8114
• AKOS013154142
• A809434
• SCHEMBL241198
• 4-Bromo-5-fluorobenzene-1 pound not2-diamine
• SY035383
• 1,2-Benzenediamine,4-bromo-5-fluoro-
• Z1269223296
• 4-bromanyl-5-fluoranyl-benzene-1,2-diamine
• DTXSID70601467
• CS-0098663
• MFCD08458150
• CCG-302588
• 153505-37-4
• SB78077
• 4-BROMO-5-FLUORO-1,2-PHENYLENEDIAMINE98
• EN300-98948
• F30213
• 4-Bromo-5-fluoro-1,2-diaminobenzene
• 4-Bromo-5-fluoro-1,2-phenylenediamine
• +Expand

• MDL： MFCD08458150
• InChIKey： NDXWAQNAHFBGML-UHFFFAOYSA-N
• Inchi： 1S/C6H6BrFN2/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,9-10H2
• SMILES： BrC1=C(C([H])=C(C(=C1[H])N([H])[H])N([H])[H])F

Computed Properties

• Exact Mass: 203.97000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 203.97
• Heavy Atom Count: 10
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 52

Experimental Properties

• LogP: 2.91500
• PSA: 52.04000
• Refractive Index: 1.663
• Boiling Point: 297℃ at 760 mmHg
• Melting Point: 108-110°C
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: Very slightly soluble (0.8 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 1.792±0.06 g/cm3 (20 ºC 760 Torr),

4-Bromo-5-fluorobenzene-1,2-diamine Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

4-Bromo-5-fluorobenzene-1,2-diamine Customs Data

• HS CODE：2921590090
• Customs Data：

  China Customs Code:

  2921590090

  Overview:

  2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides